4-(4-Ethylphenyl)-2-fluorobenzoic acid, 95%

• IUPAC Name: 4-(4-ethylphenyl)-2-fluorobenzoic acid
• InChI: InChI=1S/C15H13FO2/c1-2-10-3-5-11(6-4-10)12-7-8-13(15(17)18)14(16)9-12/h3-9H,2H2,1H3,(H,17,18)
• InChI Key: UNXNNDNZTVRDQQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CC(=C(C=C2)C(=O)O)F
• Molecular Formula: C15H13FO2
• DSSTOX Substance ID: DTXSID90681261
• Molecular Weight: 244.26 g/mol
• CAS RN: 1183828-92-3

Description

4-(4-Ethylphenyl)-2-fluorobenzoic acid (4-EP-2-FBA) is a synthetic compound that has been used in a variety of scientific research applications. Its unique properties have made it an attractive option for researchers due to its stability, solubility, and low toxicity. 4-EP-2-FBA is a white powder that is available in 95% pure form. It is a versatile compound with a range of potential applications in the laboratory and in industry.

Scientific Research Applications

4-(4-Ethylphenyl)-2-fluorobenzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a substrate in enzyme-linked immunosorbent assays (ELISAs) to detect various proteins and peptides. It has also been used as an inhibitor of cyclooxygenase-2 (COX-2) in the study of inflammation and pain. Additionally, 4-(4-Ethylphenyl)-2-fluorobenzoic acid, 95% has been used in the synthesis of a variety of organic compounds.

Mechanism of Action

The mechanism of action of 4-(4-Ethylphenyl)-2-fluorobenzoic acid, 95% is not fully understood. However, it is thought to act as an inhibitor of COX-2, an enzyme involved in the synthesis of prostaglandins. Prostaglandins are hormones that are involved in inflammation and pain. By inhibiting the production of prostaglandins, 4-(4-Ethylphenyl)-2-fluorobenzoic acid, 95% may reduce inflammation and pain.
Biochemical and Physiological Effects
4-(4-Ethylphenyl)-2-fluorobenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. In studies, it has been found to reduce inflammation and pain by inhibiting the production of prostaglandins. In addition, it has been found to have antioxidant and anti-inflammatory effects. It has also been shown to have anti-cancer effects, as well as to be an inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitters.

Advantages and Limitations for Lab Experiments

4-(4-Ethylphenyl)-2-fluorobenzoic acid, 95% has several advantages for laboratory experiments. It is a stable, non-toxic compound that is available in 95% pure form. It is also relatively inexpensive and easy to obtain. However, there are some limitations to its use. It is not water soluble, so it must be dissolved in a suitable solvent prior to use. Additionally, its mechanism of action is not fully understood, so further research is needed to better understand its effects.

Future Directions

There are a number of potential future directions for research involving 4-(4-Ethylphenyl)-2-fluorobenzoic acid, 95%. One potential area of research is to further investigate the mechanism of action and the biochemical and physiological effects of the compound. Additionally, further research could be conducted to explore the potential therapeutic applications of 4-(4-Ethylphenyl)-2-fluorobenzoic acid, 95%, such as its use as an anti-inflammatory or anti-cancer agent. Finally, further research could also be conducted to explore the potential industrial applications of 4-(4-Ethylphenyl)-2-fluorobenzoic acid, 95%, such as its use as a synthetic intermediate in the production of a variety of organic compounds.

Synthesis Methods

4-(4-Ethylphenyl)-2-fluorobenzoic acid, 95% is synthesized from 4-ethylphenol and 2-fluorobenzoic acid. The reaction is carried out in the presence of a base catalyst, such as sodium hydroxide, at a temperature of 140-150°C. The reaction produces a white precipitate that is then purified by recrystallization. The reaction yields a 95% pure product that can be used for further experimentation.